Cas no 51640-97-2 (2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid)

• Product Name: 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid
• CAS No: 51640-97-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD16140255
• CID: 1078503
• PubChem ID: 187837
• Update Time: 2025-08-04

2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid
• 2-amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid(SALTDATA: 0.1NaCl)
• 2-Amino-4-carboxyquinazoline
• AC1L4LMN
• AC1Q5UDZ
• Ambcb4040729
• AR-1D8433
• ARONIS23857
• BBL023453
• AKOS005111140
• AN-329/43449462
• 51640-97-2
• 2-amino-5,6,7,8-tetrahydroquinazoline-4-carboxylic Acid
• DTXSID20199586
• MFCD16140255
• 2-Amino-5,6,7,8-tetrahydro-4-quinazoline carboxylic acid
• VS-07434
• 2-amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylicacid
• 4-Quinazolinecarboxylic acid, 2-amino-5,6,7,8-tetrahydro-
• STL069506
• BCA64097

• MDL： MFCD16140255
• Inchi： 1S/C9H11N3O2/c10-9-11-6-4-2-1-3-5(6)7(12-9)8(13)14/h1-4H2,(H,13,14)(H2,10,11,12)
• InChI Key： VRWCLZQPQNNJAU-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(CCCC2)=NC(N)=N1)=O

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.1

Additional information on 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid

Recent Advances in the Study of 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid (CAS: 51640-97-2)

2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid (CAS: 51640-97-2) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel quinazoline-based inhibitors using 51640-97-2 as a starting material, which showed high selectivity for EGFR (epidermal growth factor receptor) mutants.

In addition to its role in kinase inhibition, 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its utility as a scaffold for designing GABA_A receptor modulators. These modulators have shown promise in treating anxiety and epilepsy, with the quinazoline core contributing to enhanced binding affinity and metabolic stability. The study emphasized the importance of optimizing the carboxylic acid moiety to improve blood-brain barrier penetration, a critical factor in CNS drug development.

The synthetic accessibility of 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot cyclization strategy. This advancement addresses previous challenges related to yield and purity, paving the way for larger-scale applications in pharmaceutical manufacturing. The authors noted that the improved synthetic route could facilitate the exploration of additional derivatives with diverse biological activities.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 51640-97-2. Issues such as off-target effects, pharmacokinetic properties, and toxicity profiles need to be thoroughly investigated. Recent preclinical studies have begun to address these concerns, with some derivatives showing favorable safety profiles in animal models. For example, a 2023 study in European Journal of Pharmacology reported that a quinazoline-based compound exhibited minimal hepatotoxicity and good oral bioavailability, suggesting its potential for further development.

In conclusion, 2-Amino-5,6,7,8-tetrahydro-4-quinazolinecarboxylic acid (CAS: 51640-97-2) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its versatility and therapeutic potential. From kinase inhibitors to CNS modulators, this compound has demonstrated broad applicability, supported by advancements in synthetic methodologies and preclinical evaluations. Future studies are expected to focus on optimizing its derivatives for clinical use, addressing remaining challenges in drug development. The ongoing exploration of this compound highlights its enduring relevance in the quest for novel therapeutics.